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Compound of Interest

Compound Name: POLYBUFFER 74

Cat. No.: B1165713 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals are paramount for ensuring a safe work environment and

maintaining regulatory compliance. This guide provides essential safety and logistical

information for the proper disposal of POLYBUFFER 74, a solution formerly used in

chromatofocusing techniques. Due to its composition and properties, specific procedures must

be followed.

Safety and Hazard Information
POLYBUFFER 74 is classified as a flammable liquid and an irritant. The primary hazards are

associated with its flammability and its potential to cause irritation to the eyes, respiratory

system, and skin.[1] Adherence to standard laboratory safety protocols, including the use of

personal protective equipment (PPE), is mandatory when handling this substance.
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Property Value Source

CAS Number 106717-30-0 [1]

Physical Form Aqueous ethanol suspension [1]

Flash Point 35 °C [1]

Hazard Codes Xi (Irritant) [1]

Risk Statements

R10: FlammableR36/37/38:

Irritating to eyes, respiratory

system and skin

[1]

Safety Statements

S26: In case of contact with

eyes, rinse immediately with

plenty of water and seek

medical adviceS36: Wear

suitable protective clothing

[1]

Transport Regulation
UN 1993 / Hazard Class 3 /

Packing Group III
[1]

Step-by-Step Disposal Protocol
The disposal of POLYBUFFER 74 must be managed as a hazardous waste, primarily due to its

flammability. Under no circumstances should it be disposed of down the drain.

Experimental Protocol: Waste Segregation and Collection

Waste Characterization: Before disposal, confirm that the POLYBUFFER 74 waste has not

been mixed with other incompatible waste streams, such as strong oxidizers, acids, or

bases. If it has been used in experiments, any additional chemical or biological contaminants

must be identified and accounted for in the waste profile.

Personal Protective Equipment (PPE): At a minimum, wear safety goggles, a lab coat, and

chemical-resistant gloves when handling POLYBUFFER 74 waste. All handling of open

containers should be performed in a well-ventilated area, preferably within a chemical fume

hood.
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Waste Container Selection: Use a designated, properly labeled hazardous waste container

that is compatible with flammable liquids. The container should be made of a material that

will not react with the ethanol in the solution (e.g., a high-density polyethylene or glass

container). Ensure the container has a secure, vapor-tight lid.

Waste Collection:

Carefully pour the waste POLYBUFFER 74 into the designated waste container, avoiding

splashes.

Do not overfill the container; a general guideline is to fill it to no more than 80% of its

capacity to allow for vapor expansion.

Securely close the container lid after each addition of waste.

Labeling: The waste container must be clearly labeled as "Hazardous Waste." The label

should also include:

The words "Flammable Liquid"

The name "Waste POLYBUFFER 74 (Aqueous Ethanol Solution)"

The primary hazards (Flammable, Irritant)

The date on which waste was first added to the container.

Storage: Store the sealed and labeled waste container in a designated satellite accumulation

area. This area should be a cool, dry, and well-ventilated location away from sources of

ignition such as open flames, hot surfaces, and sparks. The storage area should also provide

secondary containment to capture any potential leaks.

Final Disposal: Arrange for the collection of the hazardous waste container by your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal contractor. Follow all institutional procedures for waste pickup requests.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of POLYBUFFER 74.

POLYBUFFER 74 Disposal Workflow

Start: Have POLYBUFFER 74 Waste

Characterize Waste
(Note any contaminants)

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Select Flammable Liquid
Waste Container

Collect Waste in
Chemical Fume Hood

Label Container as
'Hazardous Waste - Flammable'

Store in Designated Satellite
Accumulation Area

Contact EHS for Pickup

End: Proper Disposal
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Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of POLYBUFFER 74.

Disclaimer: This information is based on publicly available data for POLYBUFFER 74. It is

essential to consult your institution's specific safety and disposal guidelines and to contact your

Environmental Health and Safety (EHS) department for definitive procedures. Always prioritize

safety and regulatory compliance in your laboratory operations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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